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Compound of Interest

Tert-butyl methyl(2-
Compound Name:
(methylamino)ethyl)carbamate

Cat. No.: B179948

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl methyl(2-(methylamino)ethyl)carbamate is a diamine derivative containing a
carbamate protecting group. Its structure is of interest to researchers in medicinal chemistry
and drug development due to its potential applications as a building block in the synthesis of
more complex molecules. This technical guide provides a comprehensive overview of its
chemical properties, detailed experimental protocols for its synthesis and analysis, and a
summary of its known biological activities.

Chemical Properties

A summary of the key chemical and physical properties of tert-butyl methyl(2-
(methylamino)ethyl)carbamate is presented in Table 1.
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Property Value Source

IUPAC Name tert-butyl N-methyl-N-[2- 1]
(methylamino)ethyl]carbamate

CAS Number 112257-19-9 [1]

Molecular Formula CoH20N202 [1]

Molecular Weight 188.27 g/mol [1]

Physical Form Liquid [2]

Color Colorless to light yellow [3]

Boiling Point 239.1 °C (estimated) Chemchart

Melting Point 33.32 °C (estimated) Chemchart

Density 0.957 g/cm?3 [4]

pKa 9.96 + 0.10 (Predicted) [3]

InChi Key DFVRUHANEXOZGT- 2]
UHFFFAOYSA-N

SMILES CC(C)(C)OC(=O)N(C)CCNC [1]

Experimental Protocols
Synthesis

A common method for the synthesis of tert-butyl methyl(2-(methylamino)ethyl)carbamate
involves the selective N-Boc protection of N,N'-dimethylethylenediamine.

3.1.1. Materials and Equipment
e N,N'-Dimethylethylenediamine
o Di-tert-butyl dicarbonate (Bocz20)

e Dichloromethane (DCM)
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e Deionized water

e Anhydrous sodium sulfate

e Round-bottom flask

o Magnetic stirrer

* Ice bath

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography

o Methanol/Dichloromethane (1:20 v/v) as eluent

3.1.2. Procedure

Dissolve N,N'-dimethylethylenediamine (5.00 g, 57 mmol) in dichloromethane (25 mL) in a
round-bottom flask and cool the solution to 0 °C in an ice bath.[3]

 In a separate vessel, dissolve di-tert-butyl dicarbonate (5.00 g, 22 mmol) in dichloromethane
(25 mL).[3]

e Slowly add the di-tert-butyl dicarbonate solution dropwise to the cooled N,N'-
dimethylethylenediamine solution while maintaining the temperature at 0 °C.[3]

 After the addition is complete, allow the reaction mixture to gradually warm to room
temperature and continue stirring overnight.[3]

e Quench the reaction by adding deionized water (20 mL).[3]

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (2 x 40 mL).[3]

o Combine the organic layers and dry over anhydrous sodium sulfate.[3]
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« Filter the solution and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.[3]

 Purify the crude product by silica gel column chromatography using a
methanol/dichloromethane (1/20, v/v) eluent to yield the pure tert-butyl methyl(2-
(methylamino)ethyl)carbamate as a colorless oil.[3]
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Synthesis Workflow
Reactants
N,N'-Dimethylethylenediamine Di-tert-butyl dicarbonate
in Dichloromethane in Dichloromethane

Reaction

Mix and Stir at 0°C

Warm to Room Temperature
and Stir Overnight

Workup & Purification

Quench with Water

l

Extract with Dichloromethane

l

Dry with Na2SOa4

l

Concentrate

l

Silica Gel Chromatography

Final Broduct

tert-Butyl Methyl(2-(methylamino)ethyl)carbamate

Click to download full resolution via product page

Caption: Synthesis workflow for tert-butyl methyl(2-(methylamino)ethyl)carbamate.
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Analytical Characterization

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of
deuterated chloroform (CDCIs) in an NMR tube.

e 'H NMR Analysis:
o Spectrometer: 400 MHz

o Observed Peaks: & 3.39-3.36 (m, 2H, CH2), 2.95-2.90 (s, 3H, CHs), 2.76 (m, 2H, CH->),
2.48 (s, 3H, CHs), 1.48 (s, 9H, (CH3)3).[3]

3.2.2. High-Resolution Mass Spectrometry (HRMS)

e Technique: Electrospray lonization (ESI)

e Analysis:
o Calculated m/z for [M+H]* (CoH21N202%): 189.1603
o Measured m/z: 189.1601[3]

Biological Activity

tert-Butyl methyl(2-(methylamino)ethyl)carbamate has been identified as an experimental
anticancer agent.[4] It has been observed to induce the regression of various cancers in animal
models.[4] The mechanism of action is reported to involve binding to the antigen Cetuximab
and its conjugates, which have demonstrated efficacy against colorectal cancer cells.[4]

Furthermore, this compound has shown inhibitory effects on the replication of human
cytomegalovirus (HCMV), a virus associated with certain types of cancer.[4]

The specific signaling pathways and molecular interactions through which tert-butyl methyl(2-
(methylamino)ethyl)carbamate exerts its anticancer and antiviral effects are still under
investigation and not fully elucidated in publicly available literature.
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Safety and Handling

tert-Butyl methyl(2-(methylamino)ethyl)carbamate is classified as a hazardous substance.
GHS Hazard Statement: H314: Causes severe skin burns and eye damage.[1]
Precautionary Statements:

e Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.
Do not breathe dust/fume/gas/mist/vapors/spray. Wash face, hands, and any exposed skin
thoroughly after handling.[1]

o Response:

o If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor/physician.

o If swallowed: Rinse mouth. Do NOT induce vomiting.
o If inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.
Keep in a dark place under an inert atmosphere at room temperature. [Sigma-Aldrich]

o Disposal: Dispose of contents/container to an approved waste disposal plant.

Conclusion

tert-Butyl methyl(2-(methylamino)ethyl)carbamate is a valuable building block in synthetic
and medicinal chemistry. This guide has provided a detailed overview of its chemical
properties, a robust protocol for its synthesis, and methods for its analytical characterization.
While its biological activities as an experimental anticancer and antiviral agent are promising,
further research is required to fully understand its mechanisms of action. Adherence to strict
safety protocols is essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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